Cas no 615-96-3 (Ethyl 2-bromohexanoate)

• Product Name: Ethyl 2-bromohexanoate
• CAS No: 615-96-3
• MF: C₈H₁₅BrO₂
• MW: 223.107502222061
• MDL: MFCD00000162
• CID: 38950
• PubChem ID: 24854984
• Update Time: 2025-10-25

Ethyl 2-bromohexanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-bromohexanoate
• Ethyl 2-bromo hexanoate (Caproate)
• Ethyl 2-bromocaproate
• Ethyl α-Bromocaproate
• 2-Bromohexanoic acid ethyl ester
• 2-Bromohexanoic acid ethyl
• 2-bromo-hexanoicaciethylester
• Ethyl 2-bromocapronate
• ETHYL A-BROMOCAPROATE
• ethyl bromohexanoate
• Wln: 4yevo2
• Hexanoic acid, 2-bromo-, ethyl ester
• Ethyl alpha-bromocaproate
• Ethyl .alpha.-bromocaproate
• .alpha.-Bromocaproic acid, ethyl ester
• KOUAQOCYMAENKN-UHFFFAOYSA-N
• alpha-Bromocaproic acid, ethyl ester
• Ethyl2-bromohexanoate
• ethyl 2-bromo,hexanoate
• NS00042150
• SCHEMBL729131
• FT-0625936
• 615-96-3
• EINECS 210-455-9
• .ALPHA.-BROMO-N-CAPROIC ACID ETHYL ESTER [MI]
• InChI=1/C8H15BrO2/c1-3-5-6-7(9)8(10)11-4-2/h7H,3-6H2,1-2H3
• W-105124
• 3Y8V12H8PL
• D95689
• NSC8879
• NSC 8879
• DL-ETHYL 2-BROMOHEXANOATE
• UNII-3Y8V12H8PL
• alpha-bromocaproic acid ethyl ester
• ETHYL 2-BROMOHEXANOATE, (+/-)-
• Q27258210
• MFCD00000162
• AKOS015833852
• LS-13483
• NSC-8879
• DTXSID30883242
• Ethyl 2-bromohexanoate, 99%
• KOUAQOCYMAENKN-UHFFFAOYSA-
• DB-053939
• ALPHA-BROMO-N-CAPROIC ACID ETHYL ESTER
• DTXCID101022789
• 210-455-9
• Ethyl 2-bromohexanoate

• MDL： MFCD00000162
• Inchi： 1S/C8H15BrO2/c1-3-5-6-7(9)8(10)11-4-2/h7H,3-6H2,1-2H3
• InChI Key： KOUAQOCYMAENKN-UHFFFAOYSA-N
• SMILES： BrC(C(=O)OCC)CCCC

Computed Properties

• Exact Mass: 222.02600
• Monoisotopic Mass: 222.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Not available
• Density: 1.221 g/mL at 25 °C(lit.)
• Melting Point: 214°C
• Boiling Point: 213-215 °C(lit.)
• Flash Point: Degrees Fahrenheit:204.8°F
  Degrees Celsius:96°C
  
• Refractive Index: n20/D 1.45(lit.)
• PSA: 26.30000
• LogP: 2.50320
• Solubility: Not available

Ethyl 2-bromohexanoate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302,H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：3
• Hazard Category Code： 22-34
• Safety Instruction： S26-S36/37/39-S36
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：8
• Safety Term：8
• Packing Group：III
• Risk Phrases：R36/37/38
• HazardClass：8
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Ethyl 2-bromohexanoate

Ethyl 2-bromohexanoate (CAS 615-96-3): A Versatile Ester Compound with Broad Applications

Ethyl 2-bromohexanoate (CAS 615-96-3) is an important organic ester compound that has gained significant attention in pharmaceutical synthesis, flavor/fragrance manufacturing, and specialty chemical production. This bromo-substituted ester features a hexanoic acid backbone with an ethyl ester group and a bromine atom at the alpha position, making it a valuable building block in organic synthesis.

The molecular structure of ethyl 2-bromohexanoate (C8H15BrO2) combines the reactivity of both the bromoalkane and ester functional groups. This dual functionality allows it to participate in various chemical transformations, particularly in nucleophilic substitution reactions and carbon-carbon bond forming processes. Researchers frequently utilize this compound as a precursor for synthesizing more complex molecules in medicinal chemistry.

In recent years, ethyl 2-bromohexanoate 615-96-3 has seen growing demand due to its applications in developing pharmaceutical intermediates. The compound's ability to introduce the hexanoate moiety makes it particularly valuable in creating active pharmaceutical ingredients (APIs) with improved bioavailability. Many researchers are investigating its use in prodrug formulations, where ester compounds like this can enhance drug delivery.

The flavor and fragrance industry utilizes ethyl 2-bromohexanoate as a precursor for synthesizing various fruit flavor compounds. When properly diluted, derivatives of this ester can contribute to the characteristic aromas of tropical fruits. This application aligns with current market trends favoring natural-identical flavor compounds over artificial additives in food products.

From a synthetic chemistry perspective, 2-bromohexanoic acid ethyl ester serves as an excellent substrate for Grignard reactions and palladium-catalyzed couplings. Its reactivity pattern makes it suitable for constructing more complex molecular architectures, particularly in asymmetric synthesis. Recent publications have highlighted its use in preparing chiral building blocks for pharmaceutical applications.

The global market for ethyl 2-bromohexanoate CAS 615-96-3 has shown steady growth, driven by increasing R&D activities in the pharmaceutical sector. Manufacturers are developing improved production methods to meet the demand for high-purity grades of this compound. Current production techniques focus on atom-efficient bromination of ethyl hexanoate under controlled conditions.

Storage and handling of ethyl 2-bromohexanoate require standard laboratory precautions for organic bromides. The compound should be kept in tightly sealed containers under inert atmosphere to prevent degradation. Proper ventilation and personal protective equipment are recommended when working with this material in laboratory settings.

Analytical characterization of ethyl 2-bromohexanoate 615-96-3 typically involves gas chromatography (GC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These techniques confirm the compound's purity and identity, which are critical parameters for research and industrial applications. Recent advances in analytical methods have improved the detection of trace impurities in commercial samples.

Environmental considerations for 2-bromohexanoic acid ethyl ester include proper waste disposal methods to prevent environmental release. The compound should be treated as organic waste and disposed of according to local regulations. Researchers are investigating green chemistry approaches to minimize waste generation during its synthesis and application.

Future research directions for ethyl 2-bromohexanoate CAS 615-96-3 include exploring its potential in biocatalytic transformations and flow chemistry applications. The development of more sustainable production methods and expanded applications in material science represent promising areas for further investigation of this versatile chemical intermediate.